2-(4-chloro-2-methylphenoxy)-N-(4-sulfamoylphenyl)acetamide

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-(4-sulfamoylphenyl)acetamide
• InChI: InChI=1S/C15H15ClN2O4S/c1-10-8-11(16)2-7-14(10)22-9-15(19)18-12-3-5-13(6-4-12)23(17,20)21/h2-8H,9H2,1H3,(H,18,19)(H2,17,20,21)
• InChI Key: LPTAMPXEWJNOPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NC2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C15H15ClN2O4S
• Molecular Weight: 354.8 g/mol

Description

2-(4-chloro-2-methylphenoxy)-N-(4-sulfamoylphenyl)acetamide, also known as AH7614, is a novel sulfonamide derivative that has been synthesized and studied for its potential use in scientific research. This compound has shown promising results in various studies and has the potential to be used in the development of new drugs for the treatment of various diseases.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Process : The compound N-Methyl-2-[4-(4-chlorophenoxy)phenoxy] acetamide, closely related to your query compound, has been synthesized using 4-phenoxyphenol and 2-chloroacetyl methylamine. The process involves DMF as a solvent and potassium carbonate as a catalyst, followed by a reaction with sulfuryl chloride. The optimized synthesis conditions led to a yield of about 80% (Gao Yonghong, 2009).

• Chemical Derivatives : Research on phenoxyacetamide derivatives has shown that treatment with chlorosulfonic acid yields sulfonyl chloride derivatives. These derivatives have been further characterized through various reactions, highlighting the versatility of phenoxyacetamide compounds in chemical synthesis (R. J. Cremlyn & R. W. Pannell, 1978).

Potential Pharmaceutical Applications

• Anticancer, Anti-Inflammatory, and Analgesic Activities : A study explored the synthesis of 2-(substituted phenoxy) acetamide derivatives for potential anticancer, anti-inflammatory, and analgesic agents. Compounds with halogens on the aromatic ring showed promising anticancer and anti-inflammatory activity, with certain derivatives exhibiting significant therapeutic potential (P. Rani, D. Pal, R. Hegde, & S. R. Hashim, 2014).

Agricultural Use and Environmental Impact

• Metabolism in Liver Microsomes : A study on chloroacetamide herbicides, which include compounds structurally similar to your query compound, demonstrated their metabolism in human and rat liver microsomes. These findings are crucial in understanding the biological impact of such compounds and their potential risks (S. Coleman, R. Linderman, E. Hodgson, & R. Rose, 2000).

Chemical Analysis and Spectroscopy

• Nondestructive Analysis in Biological Tissues : A study on a compound structurally related to 2-(4-chloro-2-methylphenoxy)-N-(4-sulfamoylphenyl)acetamide utilized spectroscopic methods to analyze its presence and transformation in rat liver and duodenum samples. Such analysis is critical for understanding the fate of drug molecules in biological systems (D. Walker, 2004).